Cas no 1190313-79-1 (3-Chloro-7-Methyl-6-azaindole)

• Product Name: 3-Chloro-7-Methyl-6-azaindole
• CAS No: 1190313-79-1
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• CID: 4562151
• Update Time: 2025-06-15

3-Chloro-7-Methyl-6-azaindole Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-7-Methyl-6-azaindole
• 3-Chloro-7-methyl-1H-pyrrolo[2,3-c]pyridine
• 1H-Pyrrolo[2,3-c]pyridine, 3-chloro-7-methyl-

• Inchi： 1S/C8H7ClN2/c1-5-8-6(2-3-10-5)7(9)4-11-8/h2-4,11H,1H3
• InChI Key： QENLCYJBJNMRDP-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC2C(Cl)=CNC1=2

Additional information on 3-Chloro-7-Methyl-6-azaindole

Research Brief on 3-Chloro-7-Methyl-6-azaindole (CAS: 1190313-79-1): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research

3-Chloro-7-Methyl-6-azaindole (CAS: 1190313-79-1) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound's unique structural features, including the chloro and methyl substituents on the azaindole scaffold, make it a promising candidate for the development of novel pharmaceuticals targeting various diseases.

Recent studies have highlighted the role of 3-Chloro-7-Methyl-6-azaindole as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting cancer-related pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the design of selective inhibitors for the JAK-STAT signaling pathway, which is implicated in several malignancies. The compound's ability to modulate protein-protein interactions and enzyme activities underscores its potential as a scaffold for drug development.

In addition to its applications in oncology, 3-Chloro-7-Methyl-6-azaindole has shown promise in the treatment of inflammatory and infectious diseases. A recent preprint on bioRxiv reported its inhibitory effects on NLRP3 inflammasome activation, suggesting potential utility in autoimmune disorders such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its antimicrobial properties have been explored in the context of drug-resistant bacterial infections, with preliminary data indicating synergistic effects when combined with existing antibiotics.

The synthetic routes to 3-Chloro-7-Methyl-6-azaindole have also been optimized in recent years, with several research groups reporting scalable and cost-effective methodologies. A 2022 publication in Organic Process Research & Development detailed a novel one-pot synthesis approach that significantly improves yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further preclinical and clinical studies.

Looking ahead, the compound's potential extends to emerging areas such as targeted protein degradation (PROTACs) and covalent inhibitor design. Early-stage research presented at the 2023 American Chemical Society National Meeting highlighted its utility as a warhead in PROTAC molecules, enabling the selective degradation of disease-causing proteins. These findings open new avenues for therapeutic intervention in previously undruggable targets.

In conclusion, 3-Chloro-7-Methyl-6-azaindole (CAS: 1190313-79-1) represents a multifaceted tool in modern drug discovery, with applications spanning multiple therapeutic areas. Continued research into its mechanism of action, structure-activity relationships, and clinical potential is warranted to fully exploit its capabilities. This brief underscores the importance of this compound in advancing chemical biology and pharmaceutical sciences.